Cas no 72663-76-4 (3-ethoxybutanal)

• Product Name: 3-ethoxybutanal
• CAS No: 72663-76-4
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 4159447
• PubChem ID: 19028612
• Update Time: 2025-06-15

3-ethoxybutanal Chemical and Physical Properties

Names and Identifiers

• Butanal, 3-ethoxy-
• 3-ethoxybutanal
• 3-ethoxybutyraldehyde
• SCHEMBL4967277
• EN300-1839685
• 72663-76-4

• Inchi： 1S/C6H12O2/c1-3-8-6(2)4-5-7/h5-6H,3-4H2,1-2H3
• InChI Key： AHXNKQZOAALZOU-UHFFFAOYSA-N
• SMILES： C(=O)CC(OCC)C

Computed Properties

• Exact Mass: 116.083729621Da
• Monoisotopic Mass: 116.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 61.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-ethoxybutanal

Comprehensive Guide to 3-Ethoxybutanal (CAS No. 72663-76-4): Properties, Applications, and Industry Insights

3-Ethoxybutanal (CAS No. 72663-76-4) is a versatile organic compound widely recognized in the chemical and pharmaceutical industries. This aldehyde derivative features an ethoxy group attached to the third carbon of a butanal chain, granting it unique reactivity and solubility properties. As a flavor intermediate and synthetic building block, it plays a critical role in fragrances, agrochemicals, and specialty polymers. Recent trends in green chemistry have spurred interest in its sustainable production methods, aligning with global demands for eco-friendly solvents and bio-based chemicals.

The molecular structure of 3-Ethoxybutanal (C₆H₁₂O₂) enables its use as a precursor for heterocyclic compounds, particularly in pharmaceutical synthesis. Researchers highlight its potential in developing non-toxic plasticizers and low-VOC formulations, addressing current concerns about environmental persistence. Analytical studies using GC-MS and NMR spectroscopy confirm its stability under controlled conditions, making it suitable for high-purity applications. Industry reports indicate growing demand in Asia-Pacific markets for flavor & fragrance enhancers, where this compound contributes to fruity and herbal notes.

Innovations in catalytic hydrogenation techniques have improved the cost-efficiency of 3-Ethoxybutanal production. A 2023 study published in the Journal of Organic Chemistry demonstrated its utility in asymmetric synthesis, particularly for chiral drug intermediates. Manufacturers now emphasize closed-loop processing to minimize waste, responding to ESG (Environmental, Social, and Governance) criteria. The compound's low acute toxicity profile (LD₅₀ > 2000 mg/kg) further supports its adoption in consumer product formulations.

From a regulatory standpoint, 72663-76-4 complies with major chemical inventories including TSCA, EINECS, and DSL. Its boiling point of 152–154°C and refractive index (n_D²⁰) of 1.408–1.412 make it identifiable in quality control protocols. Supply chain analysts note increased procurement for UV-curable resins and waterborne coatings, where it acts as a reactive diluent. The compound's log P value of 0.89 suggests favorable bioavailability for certain drug delivery systems.

Emerging applications include its use in electronic grade solvents for semiconductor manufacturing, where high purity standards are paramount. Patent databases reveal novel methods for its continuous flow synthesis, reducing energy consumption by 40% compared to batch processes. As the fine chemicals market expands toward $250 billion by 2025, 3-Ethoxybutanal is positioned as a value-added intermediate with multiple growth vectors. Technical bulletins recommend storage under nitrogen atmosphere to maintain its oxidative stability during long-term warehousing.

For researchers exploring structure-activity relationships, this compound offers modifiable sites at both the aldehyde and ether functionalities. Its Hansen solubility parameters (δ_D=16.3, δ_P=5.1, δ_H=9.4 MPa^1/2) facilitate formulation with diverse polymers. Recent inquiries in AI-driven material discovery platforms have identified derivatives of 72663-76-4 as candidates for biodegradable surfactants, reflecting cross-industry innovation potential.